molecular formula C6H8ClN3 B6183423 1-(but-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride CAS No. 2613384-54-4

1-(but-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride

Cat. No.: B6183423
CAS No.: 2613384-54-4
M. Wt: 157.6
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Description

1-(But-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride is a chemical compound characterized by its unique structure, which includes a triazole ring and a but-3-yn-1-yl group

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(But-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride can be synthesized through several methods. One common approach involves the reaction of 1H-1,2,4-triazole with 1-butyne in the presence of a suitable catalyst, such as palladium on carbon (Pd/C), under hydrogenation conditions. The reaction typically takes place in an inert atmosphere, such as nitrogen, to prevent oxidation.

Industrial Production Methods: In an industrial setting, the compound can be produced on a larger scale using similar synthetic routes but with optimized reaction conditions to increase yield and purity. Continuous flow reactors and automated systems are often employed to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions: 1-(But-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

  • Oxidation: Oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂) can be used to oxidize the compound.

  • Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are commonly employed.

  • Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or halides.

Major Products Formed:

  • Oxidation: The oxidation of this compound can lead to the formation of carboxylic acids or ketones.

  • Reduction: Reduction reactions typically result in the formation of alcohols or amines.

  • Substitution: Substitution reactions can produce various derivatives, depending on the nucleophile used.

Scientific Research Applications

1-(But-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride has several scientific research applications:

  • Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecules.

  • Biology: The compound has been studied for its potential biological activity, including antimicrobial and antifungal properties.

  • Medicine: Research is ongoing to explore its use in pharmaceuticals, particularly as a precursor for drug development.

  • Industry: It is utilized in the production of various chemical products, including agrochemicals and materials science.

Mechanism of Action

The mechanism by which 1-(but-3-yn-1-yl)-1H-1,2,4-triazole hydrochloride exerts its effects involves its interaction with specific molecular targets and pathways. The triazole ring is known to bind to various enzymes and receptors, leading to biological activity. The exact mechanism can vary depending on the specific application and the biological system involved.

Comparison with Similar Compounds

  • 1,2,4-Triazole

  • 1,3,4-Triazole

  • 1-Methyl-1H-1,2,4-triazole

  • 1,2,3-Triazole

Properties

CAS No.

2613384-54-4

Molecular Formula

C6H8ClN3

Molecular Weight

157.6

Purity

95

Origin of Product

United States

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